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Compound of Interest

Compound Name:
3-(Bromomethyl)-4-methylfuran-

2,5-dione

Cat. No.: B1278874 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Bromomethyl)-3-methylmaleic

anhydride, a reactive chemical intermediate with significant potential in organic synthesis and

drug delivery applications. This document outlines its chemical and physical properties,

synthesis, and key applications, with a focus on its role in the development of advanced

therapeutic systems.

Chemical and Physical Properties
Precise experimental data for 2-(Bromomethyl)-3-methylmaleic anhydride is not widely

available in public literature. However, based on the properties of structurally similar

compounds, such as other substituted maleic anhydrides, the following characteristics can be

anticipated. It is imperative for researchers to determine the specific properties of their

synthesized or acquired material experimentally.

Table 1: Physicochemical Properties of 2-(Bromomethyl)-3-methylmaleic Anhydride and

Related Compounds
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Property
2-(Bromomethyl)-3-
methylmaleic
Anhydride

2,3-Dimethylmaleic
Anhydride

Bromomaleic
Anhydride

CAS Number 98453-81-7 766-39-2 5926-51-2

Molecular Formula C₆H₅BrO₃ C₆H₆O₃ C₄HBrO₃

Molecular Weight 205.01 g/mol 126.11 g/mol 176.95 g/mol

Appearance Likely a solid Colorless solid -

Melting Point Not reported 93-96 °C Not reported

Boiling Point Not reported 223 °C Not reported

Solubility

Expected to be

soluble in organic

solvents

Soluble in organic

solvents
Soluble in CDCl₃

Note: The data for 2-(Bromomethyl)-3-methylmaleic anhydride is predicted based on chemical

structure and data from related compounds.

Synthesis
While a specific, detailed protocol for the synthesis of 2-(Bromomethyl)-3-methylmaleic

anhydride is not readily available in the reviewed literature, a common approach involves the

bromination of a corresponding methyl-substituted maleic anhydride precursor. The synthesis

of related brominated maleic anhydrides often utilizes N-bromosuccinimide (NBS) as a

brominating agent.

A plausible synthetic route could be adapted from the synthesis of similar compounds, such as

the bromination of citraconic anhydride (methylmaleic anhydride).

Conceptual Synthesis Workflow:
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Figure 1: Conceptual workflow for the synthesis of 2-(Bromomethyl)-3-methylmaleic anhydride.

Key Applications in Research and Drug
Development
2-(Bromomethyl)-3-methylmaleic anhydride is a valuable building block in organic synthesis,

primarily due to the reactivity of the anhydride and the bromomethyl group. Its applications are

particularly notable in the fields of medicinal chemistry and materials science.

Intermediate in Natural Product Synthesis
This anhydride serves as a key intermediate in the synthesis of complex natural products.

Notably, it has been utilized in the construction of a segment of the antifungal antibiotic

tautomycin.[1] The synthesis involves a chemoselective condensation of diethyl malonate with

2-(Bromomethyl)-3-methylmaleic anhydride.[1]

Development of pH-Responsive Drug Delivery Systems
A significant application of maleic anhydride derivatives, including those structurally related to

2-(Bromomethyl)-3-methylmaleic anhydride, is in the creation of pH-responsive materials for

drug delivery.[1][2][3][4] The anhydride moiety can react with amine groups on polymers or

drug molecules to form an amide linkage that is stable at physiological pH but cleaves in the
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acidic environment of tumor tissues or endosomes.[2] This targeted release mechanism can

enhance the therapeutic efficacy of conjugated drugs while minimizing systemic toxicity.[2]

Polymers functionalized with 2-propionic-3-methylmaleic anhydride have been successfully

used to create macromolecular carriers for immunodrugs.[1] These systems have

demonstrated efficient cellular uptake and pH-triggered release of their cargo.[1]

Logical Workflow for pH-Responsive Drug Delivery:
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Figure 2: Logical workflow of a pH-responsive drug delivery system utilizing a maleic anhydride

derivative.

Experimental Protocols
Detailed experimental protocols for the use of 2-(Bromomethyl)-3-methylmaleic anhydride are

scarce in the literature. However, protocols for related compounds can be adapted by skilled

researchers.

General Protocol for Amine Conjugation
The reaction of maleic anhydrides with amines is a well-established transformation. A general

procedure would involve:

Dissolving the 2-(Bromomethyl)-3-methylmaleic anhydride derivative in a suitable aprotic

solvent (e.g., THF, DMF).
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Adding the amine-containing molecule (drug, polymer, etc.) to the solution. The reaction is

often carried out at room temperature.

The reaction progress can be monitored by techniques such as TLC or LC-MS.

Upon completion, the product can be isolated by precipitation, extraction, or chromatography.

Biological Activity
There is currently no direct evidence in the reviewed literature detailing the specific biological

activities or signaling pathway interactions of 2-(Bromomethyl)-3-methylmaleic anhydride itself.

Its primary role in a biological context is as a linker or building block in larger molecules

designed for therapeutic purposes. The biological effect of the final conjugate is determined by

the attached drug molecule.

However, it is important to consider the potential for the anhydride and its hydrolysis products

to exhibit some level of biological activity or cytotoxicity. Studies on other maleic anhydride

copolymers have shown varying degrees of cytotoxicity depending on the cell line and the

specific copolymer. Therefore, any new conjugate synthesized using 2-(Bromomethyl)-3-

methylmaleic anhydride should be thoroughly evaluated for its biocompatibility and cytotoxicity.

Conclusion
2-(Bromomethyl)-3-methylmaleic anhydride is a versatile chemical intermediate with promising

applications in the synthesis of complex molecules and the development of advanced, pH-

responsive drug delivery systems. While specific physicochemical and biological data for this

compound are not extensively documented, its structural similarity to other reactive maleic

anhydride derivatives provides a strong basis for its utility in these areas. Further research into

the precise characterization and application of this compound is warranted to fully explore its

potential in drug development and materials science. Researchers are encouraged to perform

detailed characterization of this compound to contribute to the public body of knowledge.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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